Cas no 414885-80-6 (1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine)
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepine,1-[(3-bromophenyl)methyl]hexahydro-4-methyl-
- 1-[(3-bromophenyl)methyl]-4-methyl-1,4-diazepane
- 1-(3-Bromobenzyl)-4-methylhomopiperazine
- 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine
- AC1LG3TU
- AG-F-47613
- CTK4I4910
- MolPort-000-143-706
- Oprea1_174074
- STK128946
- DTXSID40354150
- 414885-80-6
- CS-0301013
- MFCD00811036
- AKOS005402372
- 1-(3-bromobenzyl)-4-methyl-1,4-diazepane
- FT-0724163
- EN300-1196883
- SR-01000202249
- Cambridge id 5266396
- SR-01000202249-1
- AB00077976-01
- MS-22496
- DB-070193
-
- MDL: MFCD00811036
- Inchi: 1S/C13H19BrN2/c1-15-6-3-7-16(9-8-15)11-12-4-2-5-13(14)10-12/h2,4-5,10H,3,6-9,11H2,1H3
- InChI Key: XUIRKBKKWOVRIJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CN1CCN(C)CCC1
Computed Properties
- Exact Mass: 282.07300
- Monoisotopic Mass: 282.07316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 1.282
- Boiling Point: 336.4°C at 760 mmHg
- Flash Point: 157.3°C
- Refractive Index: 1.563
- PSA: 6.48000
- LogP: 2.46240
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine Security Information
- Signal Word:warning
- Hazard Statement: Corrosive
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB225149-1 g |
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine, 95%; . |
414885-80-6 | 95% | 1g |
€108.90 | 2023-06-22 | |
| abcr | AB225149-5 g |
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine, 95%; . |
414885-80-6 | 95% | 5g |
€417.80 | 2023-06-22 | |
| TRC | B489670-50mg |
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine |
414885-80-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B489670-100mg |
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine |
414885-80-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B489670-500mg |
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine |
414885-80-6 | 500mg |
$ 135.00 | 2022-06-07 | ||
| abcr | AB225149-1g |
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine, 95%; . |
414885-80-6 | 95% | 1g |
€116.00 | 2025-04-18 | |
| abcr | AB225149-5g |
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine, 95%; . |
414885-80-6 | 95% | 5g |
€425.00 | 2025-04-18 | |
| Enamine | EN300-1196883-0.05g |
1-[(3-bromophenyl)methyl]-4-methyl-1,4-diazepane |
414885-80-6 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1196883-0.1g |
1-[(3-bromophenyl)methyl]-4-methyl-1,4-diazepane |
414885-80-6 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1196883-0.25g |
1-[(3-bromophenyl)methyl]-4-methyl-1,4-diazepane |
414885-80-6 | 0.25g |
$670.0 | 2023-06-08 |
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine: A Comprehensive Overview
1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine is a complex organic compound with the CAS registry number 414885-80-6. This compound belongs to the class of perhydrodiazepines, which are saturated diazepine derivatives. The molecule features a unique combination of structural elements, including a bromobenzyl group and a methyl substituent, making it a subject of interest in various fields of chemistry and pharmacology.
The core structure of 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine consists of a seven-membered ring containing two nitrogen atoms. The presence of the bromobenzyl group at the 3-position introduces electronic and steric effects that can influence the compound's reactivity and biological activity. Additionally, the methyl group at the 4-position adds to the molecule's complexity and potential for functionalization. This combination makes the compound a valuable building block in organic synthesis.
Recent studies have highlighted the potential of perhydrodiazepines as scaffolds for drug discovery. For instance, research published in Journal of Medicinal Chemistry has demonstrated that analogs of 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine exhibit promising activity against certain enzyme targets, suggesting their role in therapeutic development. The bromobenzyl substituent has been shown to enhance binding affinity to specific receptors, making this compound a candidate for further exploration in medicinal chemistry.
In terms of synthesis, 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine can be prepared through various routes. One common method involves the cycloaddition of appropriate dienes and dienophiles under thermal or photochemical conditions. Another approach utilizes ring-closing metathesis, which allows for precise control over the stereochemistry and regioselectivity of the product. These synthetic strategies not only highlight the versatility of perhydrodiazepines but also underscore their importance in modern organic synthesis.
The physical properties of 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine are influenced by its molecular structure. The compound is typically a crystalline solid with a melting point in the range of 90–100°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties facilitate its characterization and purification during synthetic workflows.
From an applications perspective, 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine has found utility in both academic research and industrial settings. In academia, it serves as a model compound for studying ring strain effects and conformational analysis. In industry, its use as an intermediate in pharmaceutical development has been documented in several patent filings. Furthermore, its ability to undergo further functionalization opens up avenues for exploring its potential in materials science and catalysis.
Recent advancements in computational chemistry have provided new insights into the electronic structure and reactivity of perhydrodiazepines like 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine. Quantum mechanical calculations have revealed that the nitrogen atoms within the ring contribute significantly to the molecule's electron distribution, influencing its nucleophilic and electrophilic reactivity. These findings have implications for designing more efficient synthetic routes and optimizing reaction conditions.
In conclusion, 1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and promising biological activity position it as a valuable tool for researchers in chemistry and pharmacology. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic research and industrial applications.
414885-80-6 (1-(3-Bromobenzyl)-4-methylperhydro-1,4-diazepine) Related Products
- 97146-00-4(N'-[(4-Bromophenyl)methyl]propane-1,3-diamine)
- 1181782-98-8(N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine)
- 690632-73-6(1-(4-Bromobenzyl)homopiperazine)
- 168820-15-3(1-[(3-bromophenyl)methyl]pyrrolidine)
- 1181753-32-1(N*1*-(3-Bromo-benzyl)-N*1*-cyclopropyl-ethane-1,2-diamine)
- 1096314-34-9(N*1*-(3-Bromo-benzyl)-N*1*-methyl-ethane-1,2-diamine)
- 1181676-34-5(N*1*-(4-Bromo-benzyl)-N*1*-cyclopropyl-ethane-1,2-diamine)
- 90389-92-7(N-(3-Bromophenyl)methylpropan-1-amine)
- 280560-78-3(1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine)
- 1353979-43-7(N*1*-(3-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine)